Cas no 1369022-02-5 (Benzenesulfonyl fluoride, 4-(methylsulfonyl)-)

Technical Introduction for Benzenesulfonyl fluoride, 4-(methylsulfonyl)- Benzenesulfonyl fluoride, 4-(methylsulfonyl)-, is a sulfonyl fluoride derivative characterized by its reactive benzenesulfonyl core and methylsulfonyl substituent at the para position. This compound is valued in organic synthesis and medicinal chemistry for its role as a selective electrophile, particularly in covalent inhibition and protein labeling applications. The methylsulfonyl group enhances its stability and reactivity, making it useful for modifying biomolecules under controlled conditions. Its structural features also contribute to its utility in designing enzyme inhibitors and probes for studying biological systems. The compound is typically handled under inert conditions due to its sensitivity to hydrolysis.

Benzenesulfonyl fluoride, 4-(methylsulfonyl)- structure

1369022-02-5 structure

Product Name:Benzenesulfonyl fluoride, 4-(methylsulfonyl)-

CAS No:1369022-02-5

MF:C₇H₇FO₄S₂

MW:238.256483316422

CID:5189243

Update Time:2026-03-05

Benzenesulfonyl fluoride, 4-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonyl fluoride, 4-(methylsulfonyl)-
- Inchi： 1S/C7H7FO4S2/c1-13(9,10)6-2-4-7(5-3-6)14(8,11)12/h2-5H,1H3
- SMILES： C1(S(F)(=O)=O)=CC=C(S(C)(=O)=O)C=C1

Benzenesulfonyl fluoride, 4-(methylsulfonyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-224365-0.05g	4-methanesulfonylbenzene-1-sulfonyl fluoride	1369022-02-5	95%	0.05g	$359.0	2024-06-20
Enamine	EN300-224365-0.1g	4-methanesulfonylbenzene-1-sulfonyl fluoride	1369022-02-5	95%	0.1g	$376.0	2024-06-20
Enamine	EN300-224365-0.25g	4-methanesulfonylbenzene-1-sulfonyl fluoride	1369022-02-5	95%	0.25g	$393.0	2024-06-20
Enamine	EN300-224365-0.5g	4-methanesulfonylbenzene-1-sulfonyl fluoride	1369022-02-5	95%	0.5g	$410.0	2024-06-20
Enamine	EN300-224365-1.0g	4-methanesulfonylbenzene-1-sulfonyl fluoride	1369022-02-5	95%	1.0g	$428.0	2024-06-20
Enamine	EN300-224365-2.5g	4-methanesulfonylbenzene-1-sulfonyl fluoride	1369022-02-5	95%	2.5g	$838.0	2024-06-20
Enamine	EN300-224365-5.0g	4-methanesulfonylbenzene-1-sulfonyl fluoride	1369022-02-5	95%	5.0g	$1240.0	2024-06-20
Enamine	EN300-224365-10.0g	4-methanesulfonylbenzene-1-sulfonyl fluoride	1369022-02-5	95%	10.0g	$1839.0	2024-06-20
Ambeed	A1072586-1g	4-Methanesulfonylbenzene-1-sulfonyl fluoride	1369022-02-5	95%	1g	$212.0	2024-04-24
Ambeed	A1072586-5g	4-Methanesulfonylbenzene-1-sulfonyl fluoride	1369022-02-5	95%	5g	$617.0	2024-04-24

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on Benzenesulfonyl fluoride, 4-(methylsulfonyl)-

Comprehensive Overview of Benzenesulfonyl fluoride, 4-(methylsulfonyl)- (CAS No. 1369022-02-5)

Benzenesulfonyl fluoride, 4-(methylsulfonyl)- (CAS No. 1369022-02-5) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a sulfonyl fluoride group and a methylsulfonyl substituent, makes it a valuable intermediate in synthetic chemistry. Researchers often explore its reactivity in click chemistry and protease inhibition, aligning with current trends in drug discovery and bioconjugation technologies.

The growing interest in sulfur-containing compounds has propelled studies on Benzenesulfonyl fluoride, 4-(methylsulfonyl)-. Its applications extend to biomarker development and covalent inhibitor design, addressing modern challenges in targeted therapy. Recent publications highlight its role in kinase profiling and protein labeling, reflecting its relevance in precision medicine. As sustainability gains traction, its synthetic pathways are being optimized for green chemistry compliance.

Analytical techniques like HPLC and NMR spectroscopy are critical for characterizing CAS No. 1369022-02-5. Stability studies under varying pH and temperature conditions ensure its reliability in industrial applications. The compound’s compatibility with aqueous and organic solvents broadens its utility in diverse formulations, meeting demands for high-throughput screening platforms.

Innovations in catalytic sulfonylation have streamlined the production of 4-(methylsulfonyl)benzenesulfonyl fluoride, reducing byproducts. This aligns with the pharmaceutical industry’s focus on atom economy and waste minimization. Regulatory guidelines emphasize rigorous purity standards, driving advancements in chromatographic purification methods for this compound.

Future research directions may explore Benzenesulfonyl fluoride, 4-(methylsulfonyl)- in nanocarrier systems or bioorthogonal chemistry, capitalizing on its electrophilic properties. Collaborative efforts between academia and industry continue to uncover novel applications, reinforcing its significance in life sciences and material engineering.